Cas no 17528-72-2 (Tetrahydrobiopterin)

• Product Name: Tetrahydrobiopterin
• CAS No: 17528-72-2
• MF: C₉H₁₅N₅O₃
• MW: 241.247101068497
• CID: 50787
• PubChem ID: 135402045
• Update Time: 2025-04-18

Tetrahydrobiopterin Chemical and Physical Properties

Names and Identifiers

• Tetrahydrobiopterin
• 5,6,7,8-Tetrahydrobiopterin
• Sapropterin
• Tetrahydrobiopterin dihydrochloride
• (6R)-5,6,7,8-TETRAHYDRO-BIOPTERIN DIHYDROCHLORIDE
• (6R)-5,6,7,8-TETRAHYDRO-L-BIOPTERIN DIHYDROCHLORIDE
• (6R)-BH4 2HCL
• 6R-BH4
• bh4
• TETRAHYDRO-L-BIOPTERIN,DIHYDROCHLORIDE
• THB,2HCL
• BH4 DIHYDROCHLORIDE
• THB, 2HCL
• TETRAHYDRO-L-BIOPTERIN, DIHYDROCHLORIDE
• (1R,2S)-(2-Amino-3,4,5,6,7,8-hexahydro-4-oxo-6-pteridinyl)-1,2-propandiol
• CichoricAcid
• HMS3749A03
• (6S)-2-Amino-6-[(1S,2S)-1,2-dihydroxypropyl]-5,6,7,8-tetrahydro-3H-pteridin-4-one
• A812071
• AB-323/40848589
• 4(1H)-Pteridinone, 5,6,7,8-tetrahydro-2-amino-6-(1,2-dihydroxypropyl)-
• AKOS040742717
• SCHEMBL1534380
• 5,6,7,8-Tetrahydro-2-amino-6-(1,2-dihydroxypropyl)-4(1H)-pteridinone
• L-erythro-2-Amino-6-(1,2-dihydroxypropyl)-5,6,7,8-tetrahydro-4(3H)-pteridinon
• CS-7811
• FT-0674967
• Q61014518
• 1-(2-amino-4-hydroxy-5,6,7,8-tetrahydropteridin-6-yl)propane-1,2-diol
• ZINC04475363
• HY-107383
• 5-26-18-00418 (Beilstein Handbook Reference)
• SCHEMBL8529156
• AC-36379
• CHEMBL337765
• 2-amino-4-hydroxy-6-(1,2-dihydroxypropyl)-5,6,7,8 tetrahydro pteridine
• 2-amino-6-(1,2-dihydroxypropyl)-5,6,7,8-tetrahydropteridin-4(3H)-one
• DTXSID80872469
• ZINC00057518
• MS-23415
• CHEBI:15372
• BCP07522
• FNKQXYHWGSIFBK-UHFFFAOYSA-N
• 2-amino-6-(1,2-dihydroxypropyl)-5,6,7,8-tetrahydro-3H-pteridin-4-one
• NS00125785
• 2-amino-6-(1,2-dihydroxypropyl)-5,6,7,8-tetrahydro-4(3H)-pteridinone
• BRN 0544742
• FT-0700530
• 17528-72-2
• sapropterin a
• 2-Amino-6-(1,2-dihydroxypropyl)-5,6,7,8-tetrahydoro-4(1H)-pteridinone
• 6R-L-5,6,7,8-tetrahydrobiopterin
• (6R)-L-erythro-tetrahydrobiopterin
• R-THBP
• (6R)-L-erythro-5,6,7,8-tetrahydrobiopterin
• (-)-(6R)-2-amino-6-((1R,2S)-1,2-dihydroxypropyl)-5,6,7,8-tetrahydro-4(3H)-pteridinone
• 6R-5,6,7,8-tetrahydrobiopterin
• G12498
• DA-68071
• 2-amino-6-(1,2-dihydroxypropyl)-5,6,7,8-tetrahydropteridin-4(1H)-one
• (6S)-Tetrahydro-L-biopterin
• 4(3H)-Pteridinone, 2-amino-6-(1,2-dihydroxypropyl)-5,6,7,8-tetrahydro-

• Inchi： 1S/C9H15N5O3/c1-3(15)6(16)4-2-11-7-5(12-4)8(17)14-9(10)13-7/h3-4,6,12,15-16H,2H2,1H3,(H4,10,11,13,14,17)
• InChI Key： FNKQXYHWGSIFBK-UHFFFAOYSA-N
• SMILES： OC(C(C)O)C1CNC2=C(C(NC(N)=N2)=O)N1

Computed Properties

• Exact Mass: 313.07100
• Monoisotopic Mass: 241.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 132A^2
• XLogP3: -1.9

Experimental Properties

• Density: 1.89
• Boiling Point: 506.6°Cat760mmHg
• Flash Point: 260.2°C
• PSA: 136.29000
• LogP: 0.76100

Tetrahydrobiopterin Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Biopterins and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pterins and derivatives Biopterins and derivatives